Cas no 896382-96-0 (1-6-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)hexanoylpiperidine-4-carboxamide)

• Product Name: 1-6-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)hexanoylpiperidine-4-carboxamide
• CAS No: 896382-96-0
• MF: C₂₀H₂₆N₄O₄
• MW: 386.444844722748
• CID: 6614220
• PubChem ID: 78344417
• Update Time: 2025-07-15

1-6-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)hexanoylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-6-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)hexanoylpiperidine-4-carboxamide
• 1-[6-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)hexanoyl]piperidine-4-carboxamide
• 896382-96-0

• Inchi： 1S/C20H26N4O4/c21-18(26)14-9-12-23(13-10-14)17(25)8-2-1-5-11-24-19(27)15-6-3-4-7-16(15)22-20(24)28/h3-4,6-7,14-15H,1-2,5,8-13H2,(H2,21,26)
• InChI Key： GJGDFMAVNCZOJD-UHFFFAOYSA-N
• SMILES： O=C(CCCCCN1C(N=C2C=CC=CC2C1=O)=O)N1CCC(C(N)=O)CC1

Computed Properties

• Exact Mass: 386.19540532g/mol
• Monoisotopic Mass: 386.19540532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 747
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 113Ų

Additional information on 1-6-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)hexanoylpiperidine-4-carboxamide

Introduction to 1-6-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)hexanoylpiperidine-4-carboxamide (CAS No. 896382-96-0)

1-6-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)hexanoylpiperidine-4-carboxamide, with the CAS number 896382-96-0, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules known as quinazoline derivatives, which are characterized by their unique structural features and diverse biological activities. The compound's structure includes a hexanoyl group attached to a piperidine ring, which is further substituted with a quinazoline moiety. This intricate structure confers the molecule with specific pharmacological properties that make it a promising candidate for various therapeutic applications.

The development and study of 1-6-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)hexanoylpiperidine-4-carboxamide have been driven by its potential as an inhibitor of specific enzymes and signaling pathways. Recent research has focused on its ability to modulate key biological processes involved in diseases such as cancer and neurodegenerative disorders. The compound's mechanism of action involves binding to specific protein targets, thereby altering their activity and downstream signaling cascades.

In the context of cancer research, 1-6-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)hexanoylpiperidine-4-carboxamide has shown promise as an inhibitor of kinases involved in cell proliferation and survival. Kinases are enzymes that play crucial roles in regulating cellular processes such as cell growth, division, and apoptosis. By inhibiting these kinases, the compound can potentially halt the uncontrolled growth of cancer cells and induce apoptosis. Studies have demonstrated that 1-6-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)hexanoylpiperidine-4-carboxamide exhibits selective inhibition of certain kinases without affecting other essential cellular functions.

Beyond its potential in cancer therapy, 1-6-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)hexanoylpiperidine-4-carboxamide has also been investigated for its neuroprotective properties. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by the progressive loss of neurons and associated cognitive decline. Research has shown that this compound can protect neurons from oxidative stress and inflammation, which are key factors contributing to neurodegeneration. By modulating these pathways, 1-6-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)hexanoylpiperidine-4-carboxamide may offer a novel therapeutic approach for managing these debilitating conditions.

The synthesis of 1-6-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)hexanoylpiperidine-4-carboxamide involves a series of well-defined chemical reactions that ensure high purity and yield. The process typically starts with the formation of the quinazoline core through condensation reactions followed by functional group manipulations to introduce the hexanoyl and piperidine moieties. Advanced synthetic techniques and purification methods are employed to obtain the final product with high structural integrity.

Clinical trials are an essential step in evaluating the safety and efficacy of new compounds like 1-6-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)hexanoylpiperidine-4-carboxamide. Preclinical studies have provided encouraging results regarding its pharmacokinetic properties and therapeutic potential. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and exhibits favorable pharmacodynamic effects. Ongoing clinical trials aim to further validate these findings in human subjects and establish optimal dosing regimens.

The future prospects for 1-6-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)hexanoylpiperidine-4-carboxamide are promising. As research continues to uncover new insights into its mechanism of action and therapeutic applications, it is likely that this compound will play a significant role in the development of novel treatments for various diseases. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through preclinical and clinical stages.

In conclusion, 1-6-(2,4-dioxo-1， 2， 3， 4-tetrahydroquinazolin - 3 - yl) hexanoylpiperidine - 4 - carboxamide (CAS No. 896382 - 96 - 0) represents a promising candidate in the field of medicinal chemistry due to its unique structural features and diverse biological activities. Its potential applications in cancer therapy and neuroprotection highlight its significance as a research focus. Continued investigation into its properties and mechanisms will undoubtedly contribute to advancements in drug discovery and development.